5-Isopropenyl-2,4-dimethoxy-benzoic acid methyl ester
Cat. No. B8598271
M. Wt: 236.26 g/mol
InChI Key: MXRSSKZIPAZGDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[CH3:1][O:2][C:3]([c:4]1[c:5]([O:15][CH3:16])[cH:6][c:7]([O:13][CH3:14])[c:8]([C:10](=[CH2:11])[CH3:12])[cH:9]1)=[O:17]>>[CH3:1][O:2][C:3]([c:4]1[c:5]([O:15][CH3:16])[cH:6][c:7]([O:13][CH3:14])[c:8]([CH:10]([CH3:11])[CH3:12])[cH:9]1)=[O:17]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=C(C)c1cc(C(=O)OC)c(OC)cc1OC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1cc(C(C)C)c(OC)cc1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
